Cas no 777853-12-0 (4-(2-Chlorophenyl)-2-methylthiazole)

• Product Name: 4-(2-Chlorophenyl)-2-methylthiazole
• CAS No: 777853-12-0
• MF: C₁₀H₈ClNS
• MW: 209.695219993591
• MDL: MFCD08832472
• CID: 1091536
• PubChem ID: 2806809
• Update Time: 2025-11-02

4-(2-Chlorophenyl)-2-methylthiazole Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chlorophenyl)-2-methylthiazole
• 4-(2-chlorophenyl)-2-methyl-1,3-thiazole
• DTXSID70384521
• CGB85312
• AM80891
• SCHEMBL4437476
• AKOS003104146
• 777853-12-0
• MFCD08832472
• BS-25953
• Thiazole, 4-(2-chlorophenyl)-2-methyl-
• IDI1_012700
• Maybridge3_001313
• CS-0455760
• N12215
• DB-194367
• 4-(2-chlorophenyl)-2-methyl-thiazole

• MDL： MFCD08832472
• Inchi： 1S/C10H8ClNS/c1-7-12-10(6-13-7)8-4-2-3-5-9(8)11/h2-6H,1H3
• InChI Key： ATVDZANKURJFKL-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=CSC(C)=N1

Computed Properties

• Exact Mass: 209.0065981g/mol
• Monoisotopic Mass: 209.0065981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-(2-Chlorophenyl)-2-methylthiazole

4-(2-Chlorophenyl)-2-methylthiazole (CAS 777853-12-0): A Versatile Heterocyclic Compound with Broad Applications

4-(2-Chlorophenyl)-2-methylthiazole (CAS 777853-12-0) is a significant heterocyclic compound that has garnered attention in various scientific and industrial fields. This thiazole derivative features a chlorophenyl group and a methyl substituent, which contribute to its unique chemical properties and wide range of applications. Researchers and industries are increasingly interested in this compound due to its potential in pharmaceuticals, agrochemicals, and material science.

The molecular structure of 4-(2-Chlorophenyl)-2-methylthiazole consists of a thiazole ring fused with a 2-chlorophenyl group at the 4-position and a methyl group at the 2-position. This configuration imparts distinct electronic and steric properties, making it a valuable building block in organic synthesis. The compound's CAS number 777853-12-0 is frequently searched in chemical databases, reflecting its importance in research and development.

One of the most prominent applications of 4-(2-Chlorophenyl)-2-methylthiazole is in the pharmaceutical industry. The thiazole moiety is known for its bioactivity, and this compound serves as a precursor or intermediate in the synthesis of various drugs. Recent studies have explored its potential in developing anti-inflammatory agents and central nervous system (CNS) therapeutics, aligning with current trends in drug discovery targeting neurological disorders.

In agrochemical applications, 4-(2-Chlorophenyl)-2-methylthiazole has shown promise as a key component in crop protection products. Its structural features make it suitable for designing novel pesticides and herbicides, particularly in an era where sustainable agriculture is a global priority. Researchers are investigating its efficacy against various plant pathogens while minimizing environmental impact.

The compound's electronic properties also make it interesting for material science applications. With the growing demand for organic electronic materials, 4-(2-Chlorophenyl)-2-methylthiazole has been studied as a potential component in organic light-emitting diodes (OLEDs) and photovoltaic devices. Its ability to modify electron transport characteristics makes it valuable in developing next-generation optoelectronic materials.

Synthetic approaches to 4-(2-Chlorophenyl)-2-methylthiazole typically involve cyclization reactions of appropriate precursors. The Hantzsch thiazole synthesis is commonly employed, utilizing 2-chlorobenzaldehyde derivatives and thioamides. Recent advancements in green chemistry have led to more efficient and environmentally friendly synthesis methods, addressing the current focus on sustainable chemical production.

Analytical characterization of CAS 777853-12-0 typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and quality, which are critical for research and industrial applications. The increasing availability of computational chemistry tools has also enabled more detailed studies of its molecular properties and reactivity.

The market for 4-(2-Chlorophenyl)-2-methylthiazole has shown steady growth, driven by demand from pharmaceutical and agrochemical sectors. Suppliers often list this compound under various names, including 2-methyl-4-(2-chlorophenyl)thiazole and 4-(o-chlorophenyl)-2-methylthiazole, which are important search terms for researchers. Current market trends indicate increasing interest in custom synthesis and bulk quantities of this versatile intermediate.

Safety considerations for handling 4-(2-Chlorophenyl)-2-methylthiazole follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) and ventilation are recommended during handling. The compound's stability and storage requirements are frequently asked about in chemical forums and safety databases.

Future research directions for 4-(2-Chlorophenyl)-2-methylthiazole include exploring its potential in medicinal chemistry and catalysis. With the growing emphasis on drug repurposing and multitarget therapeutics, this compound may find new applications in treating complex diseases. Additionally, its role in organocatalysis and asymmetric synthesis is an area of active investigation, particularly in the context of developing more sustainable chemical processes.

In conclusion, 4-(2-Chlorophenyl)-2-methylthiazole (CAS 777853-12-0) represents a valuable chemical entity with diverse applications across multiple industries. Its unique structural features, combined with ongoing research into its properties and potential uses, ensure its continued relevance in scientific and industrial contexts. As innovation in heterocyclic chemistry progresses, this compound is likely to play an increasingly important role in addressing contemporary challenges in healthcare, agriculture, and materials science.